4,6-dimethoxy-N-[1-(oxan-4-yl)pyrrolidin-3-yl]-1,3,5-triazin-2-amine

• IUPAC Name: 4,6-dimethoxy-N-[1-(oxan-4-yl)pyrrolidin-3-yl]-1,3,5-triazin-2-amine
• InChI: InChI=1S/C14H23N5O3/c1-20-13-16-12(17-14(18-13)21-2)15-10-3-6-19(9-10)11-4-7-22-8-5-11/h10-11H,3-9H2,1-2H3,(H,15,16,17,18)
• InChI Key: AOWHPQOCXDIDRD-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=N1)NC2CCN(C2)C3CCOCC3)OC
• Molecular Formula: C14H23N5O3
• Molecular Weight: 309.36 g/mol

Description

4,6-dimethoxy-N-[1-(oxan-4-yl)pyrrolidin-3-yl]-1,3,5-triazin-2-amine, also known as DMOPT, is an organic compound which is used in various scientific fields. It is a highly versatile compound which can be used for various purposes in scientific research. DMOPT has a wide range of applications in biochemistry, biophysics, physiology, and pharmacology. It is also used in the synthesis of other compounds.

Scientific Research Applications

4,6-dimethoxy-N-[1-(oxan-4-yl)pyrrolidin-3-yl]-1,3,5-triazin-2-amine has a wide range of applications in scientific research. It can be used as a fluorescent probe for various biochemical processes. It can also be used as a substrate for enzymes, such as proteases, phosphatases, and kinases. This compound is also used in the synthesis of other compounds, such as peptides, proteins, and nucleotides. Additionally, this compound can be used in the synthesis of drugs and other pharmaceuticals.

Mechanism of Action

The mechanism of action of 4,6-dimethoxy-N-[1-(oxan-4-yl)pyrrolidin-3-yl]-1,3,5-triazin-2-amine is not fully understood. However, it is believed that the compound acts as a substrate for various enzymes, and that it can be used as a fluorescent probe for various biochemical processes. Additionally, this compound can be used to modify the structure of other compounds, such as peptides, proteins, and nucleotides.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that the compound can be used to modify the structure of other compounds, and that it can be used as a fluorescent probe for various biochemical processes. Additionally, this compound can be used as a substrate for various enzymes, such as proteases, phosphatases, and kinases.

Advantages and Limitations for Lab Experiments

4,6-dimethoxy-N-[1-(oxan-4-yl)pyrrolidin-3-yl]-1,3,5-triazin-2-amine has several advantages for lab experiments. It is a highly versatile compound which can be used for various purposes in scientific research. Additionally, it is relatively easy to synthesize and modify. However, there are some limitations to using this compound in lab experiments. It is a highly reactive compound and can cause toxicity if not handled properly. Additionally, it is not very stable and can decompose over time.

Future Directions

There are many potential future directions for 4,6-dimethoxy-N-[1-(oxan-4-yl)pyrrolidin-3-yl]-1,3,5-triazin-2-amine. It could be used to study the structure and function of various proteins, or to develop new drugs and pharmaceuticals. Additionally, it could be used to develop new fluorescent probes for various biochemical processes. It could also be used to study the effects of various environmental factors on biochemical processes. Finally, it could be used to develop new methods for synthesizing compounds.

Synthesis Methods

4,6-dimethoxy-N-[1-(oxan-4-yl)pyrrolidin-3-yl]-1,3,5-triazin-2-amine can be synthesized using a variety of methods. The most common method is the reaction between 4,6-dimethoxy-N-ethyl-1,3,5-triazin-2-amine (DMEAT) and oxalyl chloride in the presence of triethylamine. This reaction results in the formation of this compound. Other methods of synthesis include the reaction between DMEAT and oxalyl bromide, or the reaction between DMEAT and oxalic acid.